Cas no 1823901-14-9 (5-(Chloromethyl)-6-methoxy-1,3-dioxaindane)

• Product Name: 5-(Chloromethyl)-6-methoxy-1,3-dioxaindane
• CAS No: 1823901-14-9
• MF: C₉H₉ClO₃
• MW: 200.618962049484
• CID: 6051712
• PubChem ID: 129972348
• Update Time: 2025-10-28

5-(Chloromethyl)-6-methoxy-1,3-dioxaindane Chemical and Physical Properties

Names and Identifiers

• 1823901-14-9
• EN300-1996322
• 5-(chloromethyl)-6-methoxy-1,3-dioxaindane
• 5-(chloromethyl)-6-methoxy-2h-1,3-benzodioxole
• 5-(Chloromethyl)-6-methoxy-1,3-dioxaindane

• Inchi： 1S/C9H9ClO3/c1-11-7-3-9-8(12-5-13-9)2-6(7)4-10/h2-3H,4-5H2,1H3
• InChI Key： ZNVWRMKZANHWTC-UHFFFAOYSA-N
• SMILES： ClCC1=CC2=C(C=C1OC)OCO2

Computed Properties

• Exact Mass: 200.0240218g/mol
• Monoisotopic Mass: 200.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 27.7Ų

Additional information on 5-(Chloromethyl)-6-methoxy-1,3-dioxaindane

Comprehensive Overview of 5-(Chloromethyl)-6-methoxy-1,3-dioxaindane (CAS No. 1823901-14-9): Properties, Applications, and Industry Insights

5-(Chloromethyl)-6-methoxy-1,3-dioxaindane (CAS No. 1823901-14-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This bicyclic molecule combines a chloromethyl group and a methoxy substituent on a 1,3-dioxaindane scaffold, making it a versatile intermediate for synthetic applications. Its molecular formula, C₁₁H₁₁ClO₃, reflects a balance of reactivity and stability, which is critical for fine chemical synthesis.

In recent years, the demand for heterocyclic compounds like 5-(Chloromethyl)-6-methoxy-1,3-dioxaindane has surged, driven by their role in developing active pharmaceutical ingredients (APIs) and crop protection agents. Researchers are particularly interested in its potential as a building block for drug discovery, especially in designing central nervous system (CNS) therapeutics and antimicrobial agents. The compound’s chloromethyl group offers a reactive site for further functionalization, aligning with the industry’s focus on structure-activity relationship (SAR) optimization.

The synthesis of 5-(Chloromethyl)-6-methoxy-1,3-dioxaindane typically involves multi-step reactions, including cyclization and electrophilic substitution processes. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are employed to ensure high purity (>98%), a critical factor for regulatory compliance in GMP manufacturing. Environmental considerations have also prompted innovations in green chemistry approaches, such as solvent-free reactions or catalytic methods, to reduce waste.

From an industrial perspective, CAS No. 1823901-14-9 is often discussed alongside custom synthesis and scale-up challenges. Companies specializing in contract research organizations (CROs) highlight its utility in parallel synthesis libraries for high-throughput screening (HTS). Additionally, its stability under various pH conditions makes it suitable for formulation development, a trending topic in preclinical research circles.

Emerging applications of 5-(Chloromethyl)-6-methoxy-1,3-dioxaindane include its use in material science, particularly for designing polymeric coatings with enhanced durability. Its dioxaindane core contributes to thermal resistance, a property leveraged in electronic encapsulation materials. This interdisciplinary relevance underscores why searches for "1,3-dioxaindane derivatives" and "chloromethyl heterocycles" have spiked in academic databases like SciFinder and Reaxys.

Regulatory and safety profiles of CAS No. 1823901-14-9 adhere to REACH and OSHA guidelines, with emphasis on proper personal protective equipment (PPE) during handling. While not classified as hazardous under standard protocols, its chloromethyl moiety necessitates cautious storage away from nucleophiles to prevent unintended reactions. These precautions align with broader industry shifts toward sustainable chemical management.

In summary, 5-(Chloromethyl)-6-methoxy-1,3-dioxaindane exemplifies the intersection of medicinal chemistry and industrial innovation. Its adaptability across pharmaceuticals, agrochemicals, and advanced materials ensures its continued relevance. For researchers exploring small-molecule modulators or specialty chemicals, this compound offers a compelling case study in molecular design and process optimization.